![molecular formula C26H20N2O4S B2382027 4-(1,3-benzodioxol-5-yl)-2-[(3-methoxybenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one CAS No. 861211-19-0](/img/structure/B2382027.png)
4-(1,3-benzodioxol-5-yl)-2-[(3-methoxybenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1,3-benzodioxol-5-yl)-2-[(3-methoxybenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one is a useful research compound. Its molecular formula is C26H20N2O4S and its molecular weight is 456.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Antimicrobial Activity : This compound and its derivatives have been synthesized and evaluated for their antimicrobial activity. For example, a study reported the synthesis of a similar compound with activity towards various microorganisms such as S. aureus, B. subtilis, B. cereus, C. albicans, and A. niger. The structural confirmation was achieved through single crystal X-ray structure analysis, highlighting its potential in antimicrobial research (Attia et al., 2014).
Biological Activities
- Antitumor Potential : Certain derivatives have shown potential in antitumor studies. For example, specific compounds related to this chemical structure demonstrated significant cytotoxic activities, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).
Chemical Properties and Interactions
- Molecular Structure Analysis : Studies have also focused on the molecular structure and chemical properties of these compounds. For instance, the crystal packing and molecular interactions of a related compound were analyzed, providing insights into its structural features and stability (Kaur et al., 2012).
Applications in Materials Science
- Nonlinear Optical Studies : This chemical and its derivatives have been studied for their potential in nonlinear optical materials. A study synthesized a related compound and characterized it using various techniques, including Density Functional Theory (DFT) calculations, to explore its potential in developing non-linear optical materials (Shahid et al., 2018).
Eco-friendly Synthesis and Applications
- Eco-friendly Synthesis and Corrosion Inhibition : Some studies have reported the eco-friendly synthesis of derivatives and evaluated their use as corrosion inhibitors. This indicates the compound's relevance in both green chemistry and industrial applications (Abdallah et al., 2018).
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-2-[(3-methoxyphenyl)methylsulfanyl]-1,4-dihydroindeno[1,2-d]pyrimidin-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20N2O4S/c1-30-17-6-4-5-15(11-17)13-33-26-27-23(16-9-10-20-21(12-16)32-14-31-20)22-24(28-26)18-7-2-3-8-19(18)25(22)29/h2-12,23H,13-14H2,1H3,(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBZATUWEOLBCSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CSC2=NC(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC6=C(C=C5)OCO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.